Cas no 1358065-30-1 (6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one)

• Product Name: 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one
• CAS No: 1358065-30-1
• MF: C₂₄H₁₈N₄O
• MW: 378.425924777985
• CID: 5345387
• Update Time: 2025-05-19

6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one

• Inchi： 1S/C24H18N4O/c1-2-17-12-14-18(15-13-17)16-27-21-11-7-6-10-20(21)23-25-22(26-28(23)24(27)29)19-8-4-3-5-9-19/h2-15H,1,16H2
• InChI Key： UROBUXSAUSTENZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C=C)C=C2)C2=C(C=CC=C2)C2=NC(C3=CC=CC=C3)=NN2C1=O

Computed Properties

• Exact Mass: 378.148
• Monoisotopic Mass: 378.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one

Comprehensive Overview of 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one (CAS No. 1358065-30-1)

The compound 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one (CAS No. 1358065-30-1) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. Its unique structure, featuring a triazoloquinazolinone core, makes it a promising candidate for various applications, including drug development and advanced material synthesis. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its aromatic and heterocyclic properties.

In recent years, the demand for novel heterocyclic compounds like 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one has surged due to their versatility in pharmaceutical research. The compound's CAS No. 1358065-30-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its ethenylphenyl and phenyl substituents contribute to its lipophilicity, which is a critical factor in drug bioavailability—a hot topic in modern drug discovery and ADMET studies.

From a synthetic chemistry perspective, the preparation of 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one involves multi-step reactions, often requiring Pd-catalyzed cross-coupling or microwave-assisted synthesis—techniques that align with the current trend toward green chemistry and sustainable methodologies. These approaches are highly sought after in organic synthesis forums and research communities, as they reduce waste and improve efficiency.

The compound's potential applications extend beyond pharmaceuticals. Its triazoloquinazolinone scaffold is being explored in optoelectronic materials, particularly for OLEDs and sensors, due to its electron-rich structure and luminescent properties. This aligns with the increasing interest in smart materials and wearable technology, which dominate discussions in materials science today.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one is crucial. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, a topic frequently queried in cheminformatics and bioinformatics platforms. These insights are vital for optimizing its efficacy in therapeutic or material applications.

In summary, 6-[(4-ethenylphenyl)methyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one (CAS No. 1358065-30-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted properties and applications make it a subject of ongoing research, with potential breakthroughs in drug design, material innovation, and sustainable synthesis. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.